Cas no 1019596-55-4 (2-ethoxy-6-{(propan-2-yl)aminomethyl}phenol)

• Product Name: 2-ethoxy-6-{(propan-2-yl)aminomethyl}phenol
• CAS No: 1019596-55-4
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• MDL: MFCD11139203
• CID: 4676378
• PubChem ID: 28425245
• Update Time: 2025-05-24

2-ethoxy-6-{(propan-2-yl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-6-{[(propan-2-yl)amino]methyl}phenol
• 2-ethoxy-6-{(propan-2-yl)aminomethyl}phenol

• MDL： MFCD11139203
• Inchi： 1S/C12H19NO2/c1-4-15-11-7-5-6-10(12(11)14)8-13-9(2)3/h5-7,9,13-14H,4,8H2,1-3H3
• InChI Key： BRXWCYZQTBURED-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1O)CNC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 173
• Topological Polar Surface Area: 41.5

Additional information on 2-ethoxy-6-{(propan-2-yl)aminomethyl}phenol

Introduction to 2-Ethoxy-6-{(Propan-2-yl)Aminomethyl}Phenol (CAS No. 1019596-55-4)

The compound 2-Ethoxy-6-{(Propan-2-yl)Aminomethyl}Phenol, identified by the CAS number 1019596-55-4, is a fascinating molecule with a diverse range of applications in various fields. This phenol derivative has garnered significant attention due to its unique chemical structure and potential utility in pharmaceuticals, agrochemicals, and specialty chemicals. The molecule's structure consists of a phenol ring substituted with an ethoxy group at the 2-position and a (propan-2-yl)aminomethyl group at the 6-position, which imparts distinctive chemical properties.

Recent studies have highlighted the importance of phenolic compounds in medicinal chemistry, particularly for their antioxidant and anti-inflammatory properties. The presence of the ethoxy group in this compound enhances its lipophilicity, making it more bioavailable and suitable for drug delivery systems. Additionally, the (propan-2-yl)aminomethyl group introduces steric hindrance and hydrogen bonding capabilities, which are crucial for molecular interactions in biological systems.

One of the most promising applications of this compound is in the development of novel pharmaceutical agents. Researchers have explored its potential as a precursor for synthesizing bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound exhibit selective inhibition against certain enzymes involved in disease progression.

In the agrochemical sector, 2-Ethoxy-6-{(Propan-2-yl)Aminomethyl}Phenol has been investigated for its pesticidal properties. Its ability to disrupt cellular processes in pests makes it a potential candidate for eco-friendly pesticides. Furthermore, its stability under varying environmental conditions ensures its effectiveness in agricultural applications.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Recent advancements in catalysis have enabled more efficient and environmentally friendly production methods, reducing the overall carbon footprint associated with its manufacturing.

From a structural standpoint, the compound's phenolic hydroxyl group plays a critical role in its reactivity and functionality. This hydroxyl group can participate in various chemical reactions, such as esterification and condensation reactions, making it versatile for further functionalization. The combination of these reactive groups positions this compound as a valuable building block in organic synthesis.

Moreover, computational studies have provided deeper insights into the electronic properties and molecular interactions of this compound. Advanced quantum mechanical calculations have revealed that the ethoxy group significantly influences the electron distribution across the molecule, enhancing its ability to engage in π-interactions—a key factor in many biochemical processes.

In conclusion, 2-Ethoxy-6-{(Propan-2-yl)Aminomethyl}Phenol (CAS No. 1019596-55-4) is a versatile and intriguing molecule with vast potential across multiple industries. Its unique chemical structure, coupled with recent research advancements, underscores its importance as a valuable tool in contemporary chemistry and materials science.